Cas no 77037-40-2 (2-BENZOFURANCARBOXYLIC ACID, 4,6-DIMETHYL-)

• Product Name: 2-BENZOFURANCARBOXYLIC ACID, 4,6-DIMETHYL-
• CAS No: 77037-40-2
• MF: C₁₁H₁₀O₃
• MW: 190.195303440094
• CID: 3252341
• PubChem ID: 13432345
• Update Time: 2025-06-08

2-BENZOFURANCARBOXYLIC ACID, 4,6-DIMETHYL- Chemical and Physical Properties

Names and Identifiers

• 2-BENZOFURANCARBOXYLIC ACID, 4,6-DIMETHYL-
• 4,6-Dimethylcoumarilic acid
• 4,6-dimethyl-1-benzofuran-2-carboxylic acid
• 4,6-Dimethyl-2-benzofurancarboxylic acid
• 4,6-dimethylbenzofuran-2-carboxylic acid
• 4,6-dimethylbenzofuran-2-carboxylicacid
• DB-194889
• 77037-40-2
• DTXSID901274001
• CS-0435031
• SCHEMBL11743352
• G80688

• Inchi： 1S/C11H10O3/c1-6-3-7(2)8-5-10(11(12)13)14-9(8)4-6/h3-5H,1-2H3,(H,12,13)
• InChI Key： RYPIRYIQTPHBCI-UHFFFAOYSA-N
• SMILES： O1C(C(=O)O)=CC2=C1C=C(C)C=C2C

Computed Properties

• Exact Mass: 190.062994177Da
• Monoisotopic Mass: 190.062994177Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 50.4Ų

Experimental Properties

• Density: 1.256±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 257 ºC (ethanol )
• Solubility: Very slightly soluble (0.23 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans

Additional information on 2-BENZOFURANCARBOXYLIC ACID, 4,6-DIMETHYL-

Introduction to 2-BENZOFURANCARBOXYLIC ACID, 4,6-DIMETHYL- (CAS No. 77037-40-2)

2-BENZOFURANCARBOXYLIC ACID, 4,6-DIMETHYL-, identified by the Chemical Abstracts Service Number (CAS No.) 77037-40-2, is a significant compound in the realm of organic chemistry and pharmaceutical research. This heterocyclic aromatic acid derivative has garnered attention due to its structural uniqueness and potential applications in medicinal chemistry. The presence of a benzofuran core substituted with dimethyl groups at the 4 and 6 positions imparts distinct chemical properties that make it a valuable scaffold for further functionalization and study.

The benzofuran moiety is a key pharmacophore in many biologically active molecules, known for its ability to interact with various biological targets. The dimethylation at the 4 and 6 positions enhances the lipophilicity and electronic properties of the molecule, making it an attractive candidate for drug design. Recent studies have highlighted the utility of such derivatives in developing novel therapeutic agents, particularly in the treatment of inflammatory diseases and neurological disorders.

In the context of contemporary pharmaceutical research, 2-BENZOFURANCARBOXYLIC ACID, 4,6-DIMETHYL- has been explored for its potential as an intermediate in synthesizing more complex molecules. The carboxylic acid functionality at one end of the molecule allows for further derivatization via esterification, amidation, or other reactions, enabling the creation of a diverse array of pharmacological compounds. This flexibility has made it a focus of interest for synthetic chemists aiming to develop new drug candidates.

One of the most compelling aspects of this compound is its role in developing inhibitors targeting specific enzymes involved in disease pathways. For instance, studies have demonstrated that benzofuran derivatives can modulate the activity of enzymes such as cyclooxygenases (COX) and lipoxygenases (LOX), which are implicated in inflammation and pain management. The dimethyl substitution pattern appears to enhance binding affinity and selectivity, making these derivatives promising leads for future drug development.

The synthesis of 2-BENZOFURANCARBOXYLIC ACID, 4,6-DIMETHYL- typically involves multi-step organic reactions starting from readily available precursors. Common synthetic routes include Friedel-Crafts acylation followed by cyclization and subsequent methylation steps. Advances in catalytic methods have improved the efficiency and yield of these reactions, making large-scale production more feasible. These synthetic advancements have opened up new avenues for exploring the chemical space around this scaffold.

From a computational chemistry perspective, 2-BENZOFURANCARBOXYLIC ACID, 4,6-DIMETHYL- has been subjected to extensive molecular modeling studies to understand its interactions with biological targets. Quantum mechanical calculations have provided insights into its electronic structure and reactivity, which are crucial for designing more effective derivatives. These computational approaches have complemented experimental efforts by predicting optimal modifications that could enhance biological activity.

The compound's potential extends beyond pharmaceutical applications; it has also been explored in materials science due to its aromatic nature and ability to form stable complexes with metal ions. Such complexes have shown promise in applications ranging from catalysis to luminescent materials. The versatility of 2-BENZOFURANCARBOXYLIC ACID, 4,6-DIMETHYL- underscores its importance as a building block in both academic research and industrial development.

In conclusion, 2-BENZOFURANCARBOXYLIC ACID, 4,6-DIMETHYL- (CAS No. 77037-40-2) represents a fascinating compound with broad applications in chemistry and medicine. Its unique structural features make it a valuable scaffold for developing novel therapeutic agents, while its synthetic accessibility allows for extensive modifications. As research continues to uncover new biological activities and synthetic methodologies, this compound is poised to play an increasingly significant role in future scientific advancements.